1,3-Thiazole-4-carboxylic acid

• IUPAC Name: 1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C4H3NO2S/c6-4(7)3-1-8-2-5-3/h1-2H,(H,6,7)
• InChI Key: HMVYYTRDXNKRBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CS1)C(=O)O
• Molecular Formula: C4H3NO2S
• DSSTOX Substance ID: DTXSID30307857
• Molecular Weight: 129.14 g/mol
• CAS RN: 3973-08-8

Description

1,3-Thiazole-4-Carboxylic Acid is an organic compound belonging to the class of thiazolecarboxylic acids and derivatives. It features a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom, with a carboxylic acid group attached to the fourth carbon atom. This compound is notable for its aromaticity and is a key building block in various chemical and pharmaceutical applications .

Scientific Research Applications

1,3-Thiazole-4-Carboxylic Acid has diverse applications in scientific research:

Chemistry: It serves as a precursor for synthesizing various heterocyclic compounds and ligands for metal catalysis.

Biology: The compound is used in the development of biologically active molecules, including antimicrobial and antifungal agents.

Medicine: It is a key component in the synthesis of pharmaceutical drugs, such as antitumor and antiviral agents.

Industry: The compound is utilized in the production of dyes, fungicides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 1,3-Thiazole-4-Carboxylic Acid involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It can influence biochemical pathways by activating or inhibiting specific enzymes and receptors, leading to various physiological effects.

Safety and Hazards

When handling 1,3-Thiazole-4-carboxylic Acid, it is recommended to wear personal protective equipment/face protection and ensure adequate ventilation. It should not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation, and avoid dust formation.

Biochemical Analysis

Biochemical Properties

1,3-Thiazole-4-carboxylic acid is known to interact with various enzymes, proteins, and other biomolecules . The thiazole ring in the compound has many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place . This allows it to participate in a variety of biochemical reactions .

Cellular Effects

The cellular effects of this compound are diverse. Molecules containing a thiazole ring, such as this compound, can behave unpredictably when they enter physiological systems . They can activate or stop biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Molecular Mechanism

It is known that the compound can exert its effects at the molecular level through various interactions with biomolecules . These interactions can include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound’s effects can change over time

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,3-Thiazole-4-Carboxylic Acid can be synthesized through several methods. Another method includes the oxidation of thiazoline derivatives using oxidizing agents like 2,3-dichloro-5,6-dicyanobenzoquinone .

Industrial Production Methods: Industrial production of this compound often employs scalable and cost-effective methods. The Hantzsch thiazole synthesis is widely used due to its efficiency and the availability of starting materials. The reaction typically involves mild conditions and yields high-purity products without the need for extensive purification .

Chemical Reactions Analysis

Types of Reactions: 1,3-Thiazole-4-Carboxylic Acid undergoes various chemical reactions, including:

Electrophilic Substitution: The C-5 position is highly reactive towards electrophilic substitution due to the electron-donating effect of the sulfur atom.

Nucleophilic Substitution: The C-2 position is susceptible to nucleophilic substitution, often involving reagents like thiourea and substituted thioamides.

Oxidation and Reduction: The compound can be oxidized to form thiazole derivatives or reduced under specific conditions.

Common Reagents and Conditions:

Electrophilic Substitution: Reagents such as halogens and nitrating agents are commonly used.

Nucleophilic Substitution: Thiourea and thioamides are typical reagents.

Oxidation: Oxidizing agents like 2,3-dichloro-5,6-dicyanobenzoquinone are employed.

Major Products:

Electrophilic Substitution: Substituted thiazole derivatives.

Nucleophilic Substitution: 2-substituted thiazole derivatives.

Oxidation: Thiazole derivatives with varying degrees of oxidation.

Comparison with Similar Compounds

1,3-Thiazole-4-Carboxylic Acid can be compared with other thiazole derivatives:

Similar Compounds: Thiazole, 1,3-thiazole, and thiazole-2-carboxylic acid.

Uniqueness: The presence of the carboxylic acid group at the fourth position distinguishes this compound from other thiazole derivatives.

Synthesis routes and methods

Procedure details

To a 15-mL polypropylene centrifuge tube is added 3.70 mL of 50 mM potassium phosphate buffer (pH 7.0), 1.0 mL of a suspension of 22.1 mg dry cell weight E. coli SW132 wet cells (prepared as described in Example 10) in 50 mM potassium phosphate buffer (pH 7.0), and 0.2754 g of 4-thiazolecarbonitrile. The final concentration of 4-thiazolecarbonitrile is 0.500 M. The reaction mixture is mixed on a rotating platform at 25° C. After 30 min, 7.50 mL of 95:5 acetonitrile/water containing 0.30 M N,N-dimethylbenzamide (HPLC external standard) is added to the reaction, the resulting mixture centrifuged, and a 0.100 mL of the supernatant mixed with 0.900 mL of acetonitrile and analyzed by HPLC. The conversion of 4-thiazolecarbonitrile is 100%, and the yields of 4-thiazolecarboxamide and 4-thiazolecarboxylic acid are 100% and 0%, respectively.